Cas no 216442-81-8 (Methyl 4',4-dimethylbiphenyl-2-carboxylate)

• Product Name: Methyl 4',4-dimethylbiphenyl-2-carboxylate
• CAS No: 216442-81-8
• MF: C₁₆H₁₆O₂
• MW: 240.297044754028
• MDL: MFCD30738242
• CID: 4641649
• Update Time: 2025-06-10

Methyl 4',4-dimethylbiphenyl-2-carboxylate Chemical and Physical Properties

Names and Identifiers

• Methyl 4',4-dimethylbiphenyl-2-carboxylate
• AMTDA193

• MDL： MFCD30738242
• Inchi： 1S/C16H16O2/c1-11-4-7-13(8-5-11)14-9-6-12(2)10-15(14)16(17)18-3/h4-10H,1-3H3
• InChI Key： RADBNOXPAIVEOG-UHFFFAOYSA-N
• SMILES： O(C)C(C1C=C(C)C=CC=1C1C=CC(C)=CC=1)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 279
• XLogP3: 4.1
• Topological Polar Surface Area: 26.3

Experimental Properties

• Density: 1.1±0.0 g/cm3
• Boiling Point: 376.2±0.0 °C at 760 mmHg
• Flash Point: 168.3±0.0 °C
• Vapor Pressure: 0.0±0.0 mmHg at 25°C

Methyl 4',4-dimethylbiphenyl-2-carboxylate Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Biphenyls and derivatives

Additional information on Methyl 4',4-dimethylbiphenyl-2-carboxylate

Methyl 4',4-dimethylbiphenyl-2-carboxylate (CAS No. 216442-81-8): A Comprehensive Overview in Modern Chemical Research

Methyl 4',4-dimethylbiphenyl-2-carboxylate (CAS No. 216442-81-8) is a specialized organic compound that has garnered significant attention in the field of chemical biology and pharmaceutical research. This compound, characterized by its unique biphenyl core structure with dimethyl substituents, exhibits a range of intriguing chemical and biological properties that make it a valuable candidate for various applications. The detailed exploration of this molecule not only highlights its structural attributes but also delves into the latest research findings that underscore its potential in drug development and material science.

The molecular structure of Methyl 4',4-dimethylbiphenyl-2-carboxylate consists of two phenyl rings connected by a methylene bridge, with additional methyl groups attached to the para positions of the upper phenyl ring. This configuration imparts a high degree of steric hindrance and electronic richness, making it an interesting scaffold for designing novel compounds. The presence of the ester functional group at the second position of the lower phenyl ring further enhances its reactivity, allowing for diverse chemical modifications and functionalizations.

In recent years, the compound has been extensively studied for its potential applications in pharmaceuticals. One of the most notable areas of research involves its use as an intermediate in the synthesis of bioactive molecules. The biphenyl core is a common motif in many pharmacologically active compounds, and modifications to this core can lead to significant changes in biological activity. For instance, studies have shown that derivatives of Methyl 4',4-dimethylbiphenyl-2-carboxylate exhibit promising properties as kinase inhibitors, which are crucial in treating various forms of cancer and inflammatory diseases.

Moreover, the compound's unique structural features have also made it a subject of interest in materials science. Researchers have explored its potential as a building block for organic semiconductors and liquid crystals. The rigid biphenyl structure provides excellent thermal stability and electronic properties, making it suitable for applications in optoelectronic devices such as organic light-emitting diodes (OLEDs) and solar cells. The dimethyl substituents further enhance these properties by influencing the packing and intermolecular interactions within the material.

The synthesis of Methyl 4',4-dimethylbiphenyl-2-carboxylate has been optimized through various methodologies, including Friedel-Crafts acylation followed by esterification. These synthetic routes ensure high yield and purity, which are essential for subsequent applications in drug discovery and material science. Recent advancements in catalytic processes have also enabled more efficient and environmentally friendly synthesis methods, aligning with the growing emphasis on green chemistry principles.

In terms of biological activity, Methyl 4',4-dimethylbiphenyl-2-carboxylate has shown notable effects in preclinical studies. Its derivatives have demonstrated anti-inflammatory, antioxidant, and antimicrobial properties, suggesting potential therapeutic applications. The compound's ability to modulate various biological pathways makes it an attractive candidate for further investigation in drug development pipelines. Researchers are particularly interested in exploring its interactions with target enzymes and receptors to identify novel pharmacological targets.

The compound's role in chemical biology extends beyond its direct biological activity. It serves as a valuable tool for studying molecular recognition processes and enzyme-substrate interactions. By using analogs of Methyl 4',4-dimethylbiphenyl-2-carboxylate, scientists can gain insights into how structural changes influence binding affinity and specificity. This information is crucial for designing more effective drugs with improved pharmacokinetic profiles.

Looking ahead, the future prospects for Methyl 4',4-dimethylbiphenyl-2-carboxylate appear promising. Ongoing research aims to expand its applications in drug discovery, materials science, and other interdisciplinary fields. Collaborative efforts between chemists, biologists, and materials scientists will be essential to fully harness its potential. As new synthetic methodologies and analytical techniques continue to emerge, the understanding and utilization of this compound are expected to grow significantly.

In conclusion, Methyl 4',4-dimethylbiphenyl-2-carboxylate (CAS No. 216442-81-8) is a versatile compound with a wide range of applications in modern chemical research. Its unique structural features make it an excellent candidate for designing novel bioactive molecules and advanced materials. The latest research findings underscore its importance in pharmaceuticals and materials science, paving the way for future innovations.